Cas no 2172010-71-6 (2-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-2-methylpentanoic acid)

• Product Name: 2-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-2-methylpentanoic acid
• CAS No: 2172010-71-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5566454
• PubChem ID: 165592539
• Update Time: 2025-09-22

2-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172010-71-6
• 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}-2-methylpentanoic acid
• EN300-1631285
• 2-{3-hydroxy-1-azabicyclo2.2.2octan-3-yl}-2-methylpentanoic acid

• Inchi： 1S/C13H23NO3/c1-3-6-12(2,11(15)16)13(17)9-14-7-4-10(13)5-8-14/h10,17H,3-9H2,1-2H3,(H,15,16)
• InChI Key： OZLJGHJSQFKKTB-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C(C(=O)O)(C)CCC

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.8Ų